- Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796,
Cas no 74-99-7 (Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L)
74-99-7 structure
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Properties
Names and Identifiers
-
- Methylacetylene
- Propyne
- 1-PROPYNE
- ALLYLENE
- CH3CequivCH
- prop-1-yne
- propargyl acid
- Propine
- Propyne(8CI)
- Methylacetylene (ca. 3-4% in Heptane)
- Methylacetylene (ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L)
- Methylacetylene (ca. 5% in Tetrahydrofuran, ca. 1mol/L)
- Methyl acetylene
- Propylene tetramer
- Acetylene, methyl-
- Propene, tetramer
- methylvinylene
- Propene, tetramer (6CI,8CI)
- 1-methylvinylene
- MWWATHDPGQKSAR-UHFFFAOYSA-N
- 086L40ET1B
- UN2850
- prop-1-en-1,2-diyl
- Methyl acetylene (Propyne)
- Propynylidyne
- 2-Propyn-1-ylidyne
- Propyne, 99%
- Propyne, >=97%
- Propyne, >=99%
- 1-Propyne-3-ylidyneradical
- P1881
- DTXCID406387
- CCRIS 6830
- Propyne (ca. 5% in Tetrahydrofuran, ca. 1 mol/L)
- Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L
- DTXSID0026387
- HSDB 2508
- METHYLACETYLENE-D1
- FT-0628850
- Q151446
- CHEBI:48086
- Methyl-d3-acetylene
- J-802281
- EINECS 200-828-4
- BRN 0878138
- 1-PROPYNE [HSDB]
- 7299-37-8
- 28391-48-2
- P2295
- 4-01-00-00958 (Beilstein Handbook Reference)
- AKOS009104530
- UNII-086L40ET1B
- MFCD00036235
- CHEMBL116902
- Q3407647
- CH3C.$.CH
- NS00019844
- P2152
- 74-99-7
- InChI=1/C3H4/c1-3-2/h1H,2H
- DA-65397
- Allylene; Methylacetylene; Propine
- +Expand
-
- MFCD00036235
- MWWATHDPGQKSAR-UHFFFAOYSA-N
- 1S/C3H4/c1-3-2/h1H,2H3
- C([H])([H])([H])C#C[H]
- 0878138
Computed Properties
- 40.03130
- 0
- 0
- 0
- 40.031
- 3
- 26.5
- 0
- 0
- 0
- 0
- 0
- 1
- 0.9
- nothing
- 0
- 0
Experimental Properties
- 0.63950
- 0.00000
- 1.3863
- -23.2 ºC
- -102.7 ºC
- 204.6 mm Hg ( −49.5 °C)
- -51 ºC
- Colorless gas [1]
- Slightly soluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [15]
- 0.6070
- 10.36 eV
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Security Information
- GHS02 GHS07 GHS08
- UK4250000
- -
- 2.1
- S16-S36-S38
- R11; R37
- 2.1
- F Xi
- UN 1954 2.1
- H225-H302-H315-H319-H335-H341-H371-H372
- P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
- dangerous
- 0-10°C
- II
- R11;R37
- 2.1
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Customs Data
- 2901299090
-
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1R:O2, C:Ag, C:ZnO, 20 min
Reference
- Illustrating the Fate of Methyl Radical in Photocatalytic Methane Oxidation over Ag-ZnO by in situ Synchrotron Radiation Photoionization Mass SpectrometryAngewandte Chemie, 2023, 62(32), e202304352,
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Raw materials
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Preparation Products
- 1-Methyl-2-propylbenzene (1074-17-5)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Hexylbenzene (1077-16-3)
- 1,3-DIETHYLBENZENE (141-93-5)
- 1-methyl-4-pentylbenzene (1595-09-1)
- 2-Butyltoluene (1595-11-5)
- Benzene, 1,2-dipropyl- (17171-71-0)
- methoxy radical (2143-68-2)
- Methyl (2229-07-4)
- 2-Ethyl-m-xylene (2870-04-4)
- Pentane, methyl- (43133-95-5)
- Indane (496-11-7)
- o-Cymene (527-84-4)
- Hexadecane (544-76-3)
- cis-2-Butene (590-18-1)
- Tridecane (629-50-5)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 1,3-Diisopropylbenzene (99-62-7)
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Related Literature
-
1. DNA duplexes stabilized by modified monomer residues: synthesis and stabilityDuncan Graham,John A. Parkinson,Tom Brown J. Chem. Soc. Perkin Trans. 1 1998 1131
-
Yafei Luo,Zheng Huang,Zhongzhu Chen,Zhigang Xu,Jianping Hu,Qingxi Meng,Dianyong Tang Phys. Chem. Chem. Phys. 2020 22 16905
-
Alexander N. Morozov,Alexander M. Mebel Phys. Chem. Chem. Phys. 2020 22 6868
-
Long Zhao,Matthew Prendergast,Ralf I. Kaiser,Bo Xu,Utuq Ablikim,Wenchao Lu,Musahid Ahmed,Artem D. Oleinikov,Valeriy N. Azyazov,A. Hasan Howlader,Stanislaw F. Wnuk,Alexander M. Mebel Phys. Chem. Chem. Phys. 2019 21 16737
-
Long Zhao,Ralf I. Kaiser,Wenchao Lu,Oleg Kostko,Musahid Ahmed,Mikhail M. Evseev,Eugene K. Bashkirov,Artem D. Oleinikov,Valeriy N. Azyazov,Alexander M. Mebel,A. Hasan Howlader,Stanislaw F. Wnuk Phys. Chem. Chem. Phys. 2020 22 22493
-
Ekaterina V. Pokochueva,Kirill V. Kovtunov,Oleg G. Salnikov,Max E. Gemeinhardt,Larisa M. Kovtunova,Valerii I. Bukhtiyarov,Eduard Y. Chekmenev,Boyd M. Goodson,Igor V. Koptyug Phys. Chem. Chem. Phys. 2019 21 26477
-
Marie Genelot,Nicolas P. Cheval,Marta Vitorino,Elise Berrier,Jean-Marc Weibel,Patrick Pale,André Mortreux,Régis M. Gauvin Chem. Sci. 2013 4 2680
-
James R. Lawson,Valerio Fasano,Jessica Cid,Inigo Vitorica-Yrezabal,Michael J. Ingleson Dalton Trans. 2016 45 6060
-
Wenmin Wang,Liuzhou Gao,Haiyan Wei,Zheng-Hang Qi,Guixiang Zeng,Xu Cheng,Guoqiang Wang,Jing Ma Dalton Trans. 2019 48 10033
-
Yuling Li,Juan Zhou,Changlin Liu,Haibing Li J. Mater. Chem. 2012 22 2507
74-99-7 (Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L) Related Products
- 2725-22-6(2,4-Bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-n-octyloxyphenyl)-1,3,5-triazine)
- 3115-68-2(Tetrabutylphosphonium bromide)
- 3486-67-7(Palmatine)
- 3430-29-3(3,5-dibromo-4-methyl-pyridin-2-amine)
- 381-73-7(2,2-difluoroacetic acid)
- 4298-52-6(2-Ethynylthiophene)
- 2403-54-5(2-(4-Chlorophenyl)-1,3-dioxolane)
- 4711-67-5(N-(2-Ethoxyphenyl)naphthalene-2-carboxamide)
- 514-78-3(canthaxanthin)
- 475-83-2(Nuciferine)